![molecular formula C23H29NO3S B6097197 [1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol](/img/structure/B6097197.png)
[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a selective agonist of the mu-opioid receptor and has been shown to have analgesic and antinociceptive effects. In
Mechanism of Action
[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol is a selective agonist of the mu-opioid receptor. The compound binds to the receptor and activates it, leading to the release of endogenous opioids and the inhibition of pain signaling pathways.
Biochemical and Physiological Effects:
The activation of the mu-opioid receptor by this compound leads to a number of biochemical and physiological effects. These include the inhibition of pain signaling pathways, the release of endogenous opioids, and the modulation of neurotransmitter release in the central nervous system.
Advantages and Limitations for Lab Experiments
[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol has several advantages for use in lab experiments. The compound is highly selective for the mu-opioid receptor, which allows for more precise experiments. Additionally, the compound has been extensively studied, and there is a wealth of information available on its properties and effects. However, there are also limitations to its use, including the potential for side effects and the need for careful dosing.
Future Directions
There are several future directions for research on [1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol. One area of interest is the potential use of the compound in the treatment of opioid addiction and withdrawal. Another area of research is the development of more selective agonists of the mu-opioid receptor, which could lead to more effective and safer pain treatments. Additionally, there is potential for the use of this compound in the treatment of other conditions, such as depression and anxiety.
Synthesis Methods
The synthesis of [1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol involves the reaction of (R)-3-aminopiperidine with 4-(methylthio)benzoyl chloride, followed by the reaction with 2-phenoxyethanol and reduction with sodium borohydride. The final product is obtained after purification using chromatography techniques.
Scientific Research Applications
[1-{[4-(methylthio)phenyl]acetyl}-3-(2-phenoxyethyl)-3-piperidinyl]methanol has been extensively studied for its potential therapeutic applications. The compound has been shown to have analgesic and antinociceptive effects in animal models of pain. It has also been studied for its potential use in the treatment of opioid addiction and withdrawal.
properties
IUPAC Name |
1-[3-(hydroxymethyl)-3-(2-phenoxyethyl)piperidin-1-yl]-2-(4-methylsulfanylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO3S/c1-28-21-10-8-19(9-11-21)16-22(26)24-14-5-12-23(17-24,18-25)13-15-27-20-6-3-2-4-7-20/h2-4,6-11,25H,5,12-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZBVATZVZGBKOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CC(=O)N2CCCC(C2)(CCOC3=CC=CC=C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.